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Compound of Interest

Compound Name: H-D-Ala-phe-OH

Cat. No.: B112445

For Researchers, Scientists, and Drug Development Professionals

Introduction

H-D-Ala-Phe-OH, with the CAS number 3061-95-8, is a dipeptide composed of D-alanine and
L-phenylalanine. This technical guide provides a comprehensive overview of its chemical
properties, potential synthesis methods, and plausible biological activities, with a focus on its
potential relevance in cancer research. Dipeptides are of significant interest in drug
development due to their ability to mimic natural peptides, potentially offering improved stability
and bioavailability. While research on H-D-Ala-Phe-OH is ongoing, this document collates the
available information to serve as a valuable resource for researchers in the field.

Physicochemical Properties

A summary of the key physicochemical properties of H-D-Ala-Phe-OH is presented in the table
below. This data is essential for its handling, formulation, and experimental use.
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Property Value Reference
CAS Number 3061-95-8 [11[2]
Molecular Formula C12H16N203 [1][2]
Molecular Weight 236.27 g/mol [11[2]

Purity >98% (TLC) [3]

Optical Rotation [of?_D =+4.52 2 (c=1in IN [3]

HCI)

Appearance White to off-white powder [4]
Solubility Soluble in DMSO [2]

Store at 0-8°C. For long-term
storage of stock solutions,

Storage Conditions -20°C (up to 1 month) or -80°C  [2][3]
(up to 6 months) is

recommended.

Experimental Protocols

General Solid-Phase Peptide Synthesis (SPPS) of H-D-
Ala-Phe-OH

Solid-phase peptide synthesis is a standard method for the chemical synthesis of peptides. The
following is a generalized protocol based on the Fmoc (9-fluorenylmethyloxycarbonyl)
protection strategy that can be adapted for the synthesis of H-D-Ala-Phe-OH.

Materials:
e Fmoc-L-Phe-Wang resin
e Fmoc-D-Ala-OH

» Deprotection solution: 20% piperidine in dimethylformamide (DMF)
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e Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium
hexafluorophosphate)

o Base: N,N-Diisopropylethylamine (DIPEA)
e Washing solvent: DMF, Dichloromethane (DCM)

» Cleavage cocktail: Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / Water (e.g.,
95:2.5:2.5 viviv)

» Precipitation solvent: Cold diethyl ether
Procedure:

e Resin Swelling: Swell the Fmoc-L-Phe-Wang resin in DMF in a reaction vessel for 30
minutes.

e Fmoc Deprotection: Remove the Fmoc protecting group from the L-phenylalanine on the
resin by treating it with the deprotection solution for 20 minutes. Wash the resin thoroughly
with DMF.

e Amino Acid Coupling:

[e]

Pre-activate Fmoc-D-Ala-OH by dissolving it with HBTU and DIPEA in DMF for a few
minutes.

Add the activated Fmoc-D-Ala-OH solution to the resin.

[e]

o

Allow the coupling reaction to proceed for 1-2 hours at room temperature.

Wash the resin with DMF and DCM.

[¢]

e Final Fmoc Deprotection: Remove the Fmoc group from the newly added D-alanine using
the deprotection solution as described in step 2. Wash the resin extensively with DMF and
DCM and dry under vacuum.

» Cleavage and Deprotection: Treat the dried resin with the cleavage cocktail for 2-3 hours to
cleave the dipeptide from the resin and remove any remaining side-chain protecting groups.
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» Precipitation and Purification:

Filter the resin and collect the filtrate containing the cleaved peptide.

o

[¢]

Precipitate the peptide by adding the filtrate to cold diethyl ether.

[¢]

Centrifuge to pellet the crude peptide, wash with cold ether, and dry.

The crude H-D-Ala-Phe-OH can be purified by reversed-phase high-performance liquid
chromatography (RP-HPLC).

[e]
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General Workflow for Solid-Phase Peptide Synthesis

Peptide Synthesis Cycle
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Proposed Signaling Pathway for H-D-Ala-Phe-OH in Cancer Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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